Cas no 2229164-97-8 (3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol
• CAS No: 2229164-97-8
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 6283870
• PubChem ID: 165736994
• Update Time: 2025-05-23

3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol
• EN300-1917564
• 2229164-97-8

• Inchi： 1S/C8H10BrNO2/c9-5-1-7(12-4-5)8(10)2-6(11)3-8/h1,4,6,11H,2-3,10H2
• InChI Key： UJVXJMZKGQMHEP-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C1(CC(C1)O)N

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol

Introduction to 3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol (CAS No: 2229164-97-8)

3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol (CAS No: 2229164-97-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This bicyclic amine derivative features a cyclobutane ring substituted with an amino group and a 4-bromofuran moiety, making it a versatile scaffold for medicinal chemistry exploration. The presence of both nitrogen and oxygen heterocycles in its structure imparts distinctive electronic and steric properties, which are highly valuable in the design of biologically active molecules.

The compound’s molecular architecture suggests potential applications in the development of novel therapeutic agents. The cyclobutane ring, known for its rigid conformation, can enhance the binding affinity of drug candidates to biological targets by restricting conformational flexibility. Meanwhile, the amino group and the bromofuran substituent provide reactive sites for further chemical modifications, enabling the synthesis of a diverse array of derivatives. These modifications are crucial for optimizing pharmacokinetic profiles and improving target specificity.

In recent years, 3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol has been studied as a precursor in the synthesis of various pharmacologically relevant compounds. Its structural features make it an attractive building block for exploring new chemical entities (NCEs) targeting a wide range of diseases. For instance, the bromine atom in the 4-bromofuran ring can be readily functionalized via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. Such transformations have been employed in the development of kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases.

Moreover, the compound’s amine functionality allows for further derivatization into amides, ureas, or sulfonamides—key pharmacophores found in many approved drugs. Researchers have leveraged these properties to design molecules with enhanced metabolic stability and improved solubility profiles. These attributes are essential for achieving optimal therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have also highlighted the potential of 3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol as a hit compound in virtual screening campaigns. High-throughput virtual screening (HTVS) combined with molecular docking techniques has identified this molecule as a promising candidate for further optimization against targets such as proteases and ion channels. Such computational approaches have accelerated the drug discovery process by rapidly filtering large chemical libraries and prioritizing compounds with high binding affinity.

The synthesis of 3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol involves multi-step organic transformations that highlight its synthetic utility. Key steps include cycloaddition reactions to form the cyclobutane ring followed by functional group interconversions to introduce the amino and bromofuran substituents. Advances in catalytic methods have enabled more efficient and scalable synthetic routes, reducing costs and improving yields. These improvements are crucial for industrial applications where cost-effectiveness and reproducibility are paramount.

From a biological perspective, the structural motifs present in 3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol suggest potential interactions with biological macromolecules. The amine group can engage in hydrogen bonding with polar residues in proteins, while the bromofuran ring may interact with aromatic pockets through π-stacking or halogen bonds. Such interactions are critical for modulating enzyme activity and receptor binding. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and neurodegenerative diseases.

The growing interest in heterocyclic chemistry has further fueled research into 3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol as a scaffold for developing novel antibiotics. The unique combination of nitrogen and oxygen heterocycles provides a rich chemical space for designing molecules capable of disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways. Such efforts are becoming increasingly important due to the rise of antibiotic-resistant strains worldwide.

In conclusion, 3-amino-3-(4-bromofuran-2-yl)cyclobutan-1-ol (CAS No: 2229164-97-8) represents a valuable asset in pharmaceutical research due to its versatile structural features and synthetic accessibility. Its potential applications span across multiple therapeutic areas, including oncology, inflammation, metabolism, and infectious diseases. As computational methods continue to evolve and synthetic techniques improve, this compound is poised to play an even greater role in the discovery and development of next-generation therapeutics.